Cas no 2229612-09-1 (1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229612-09-1
• MF: C₁₂H₁₄F₂N₂O₂
• MW: 256.248569965363
• CID: 5916523
• PubChem ID: 165845756
• Update Time: 2025-05-22

1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1965071
• 2229612-09-1

• Inchi： 1S/C12H14F2N2O2/c1-2-16-8-9(7-15-16)11(10(17)18)3-5-12(13,14)6-4-11/h2,7-8H,1,3-6H2,(H,17,18)
• InChI Key： GAOFSJZXUSAJAL-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=NN(C=C)C=2)CC1)F

Computed Properties

• Exact Mass: 256.10233402g/mol
• Monoisotopic Mass: 256.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid

1-(1-Ethenyl-1H-Pyrazol-4-yl)-4,4-Difluorocyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(1-Ethenyl-1H-Pyrazol-4-yl)-4,4-Difluorocyclohexane-1-Carboxylic Acid (CAS No. 2229612-09-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule's structure consists of a cyclohexane ring substituted with a difluoro group at the 4-position, a carboxylic acid group at the 1-position, and a 1-ethenyl-pyrazol-4-yl substituent. These structural features make it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, the pyrazole ring in this compound is known to exhibit significant anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Additionally, the difluorocyclohexane moiety introduces rigidity and electronic variation into the molecule, enhancing its potential for binding to specific protein targets. This combination of structural elements makes CAS No. 2229612-09-1 a valuable compound for exploring new drug leads.

The synthesis of 1-(1-Ethenyl-1H-Pyrazol-4-yl)-4,4-Difluorocyclohexane-1-Carboxylic Acid involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, making it more efficient and scalable.

From an analytical standpoint, this compound has been characterized using state-of-the-art spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses confirm the compound's purity and structural integrity. Furthermore, computational chemistry tools like DFT (Density Functional Theory) have been utilized to study the electronic properties and reactivity of CAS No. 2229612-09-1, providing insights into its potential interactions with biological systems.

In terms of biological activity, CAS No. 2229612-09-1 has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its role in modulating cellular signaling pathways.

The application of CAS No. 2229612-09-1 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form stable charge transport layers in organic devices, which could enhance device performance and efficiency.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and pharmacokinetics to enhance its therapeutic potential. Advanced drug delivery systems are being explored to improve its stability in vivo and reduce off-target effects. Collaborative efforts between chemists and biologists are also underway to identify novel biological targets for this compound.

In conclusion, CAS No. 2229612-09-1, or 1-(1-Ethenyl-1H-Pyrazol-4-yl)-4,4-Difluorocyclohexane-1-Carboxylic Acid, represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations in medicine and materials science.